4-Hydroxy-1-propylpiperidine-4-carboxylic acid
Description
Synthesis Analysis
Piperidines, including 4-Hydroxy-1-propylpiperidine-4-carboxylic acid, are among the most important synthetic fragments for designing drugs . The synthesis of piperidines has been widespread and has seen significant advancements in recent years . The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry .Chemical Reactions Analysis
Piperidines, including 4-Hydroxy-1-propylpiperidine-4-carboxylic acid, are involved in various intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones .Scientific Research Applications
Organic Synthesis
Carboxylic acids, such as 4-Hydroxy-1-propylpiperidine-4-carboxylic acid, play a crucial role in organic synthesis . They are involved in various organic reactions, such as substitution, elimination, oxidation, and coupling . Their highly polar chemical structure makes them active and versatile in these reactions .
Nanotechnology
In the field of nanotechnology, carboxylic acids are used as surface modifiers to promote the dispersion and incorporation of metallic nanoparticles or carbon nanostructures . The carboxyl group in 4-Hydroxy-1-propylpiperidine-4-carboxylic acid can interact with these nanostructures, enhancing their dispersion and stability .
Polymers
Carboxylic acids have applications in the area of polymers, where they can serve as monomers, additives, catalysts, etc . The carboxyl group in 4-Hydroxy-1-propylpiperidine-4-carboxylic acid can participate in polymerization reactions, leading to the formation of various types of polymers .
Pharmaceutical Industry
Piperidine derivatives, such as 4-Hydroxy-1-propylpiperidine-4-carboxylic acid, have been studied for their potential pharmacological applications . These compounds can be synthesized through various intra- and intermolecular reactions .
Surface Modification
Carboxylic acids can assist in the surface modification of multiple wall carbon nanotubes (MWCNTs) . The carboxyl group in 4-Hydroxy-1-propylpiperidine-4-carboxylic acid can interact with the surface of MWCNTs, modifying their properties .
Chemical Industry
4-Hydroxy-1-propylpiperidine-4-carboxylic acid, like other carboxylic acids, can be synthesized or extracted, and its highly polar chemical structure makes it useful in various chemical industry applications . It can be used in the production of small molecules, macromolecules, synthetic or natural polymers .
properties
IUPAC Name |
4-hydroxy-1-propylpiperidine-4-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H17NO3/c1-2-5-10-6-3-9(13,4-7-10)8(11)12/h13H,2-7H2,1H3,(H,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RJBSZFHHAVHGOX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCN1CCC(CC1)(C(=O)O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H17NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
187.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Hydroxy-1-propylpiperidine-4-carboxylic acid | |
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